Cas no 1694168-55-2 (4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine)

4-1-(Propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine is a specialized organic compound featuring a pyrazole core substituted with an isopropyl group and a butylamine side chain. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic applications. Its well-defined molecular architecture supports precise modifications, making it useful in structure-activity relationship (SAR) studies. Researchers may employ it in the development of biologically active compounds, particularly where pyrazole-based scaffolds are of interest.

4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine structure

1694168-55-2 structure

Product Name:4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine

CAS No:1694168-55-2

MF:C₁₀H₁₉N₃

MW:181.277961969376

CID:6182542

PubChem ID:108382111

Update Time:2025-05-22

4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine
- 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine
- EN300-1843749
- 1694168-55-2
- Inchi： 1S/C10H19N3/c1-9(2)13-8-10(7-12-13)5-3-4-6-11/h7-9H,3-6,11H2,1-2H3
- InChI Key： SIFNMZUPWITILT-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)CCCCN)C(C)C

Computed Properties

Exact Mass: 181.157897619g/mol
Monoisotopic Mass: 181.157897619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.8Å²

4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1843749-1g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	1g	$1057.0	2023-09-19
Enamine	EN300-1843749-5g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	5g	$3065.0	2023-09-19
Enamine	EN300-1843749-10g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	10g	$4545.0	2023-09-19
Enamine	EN300-1843749-0.05g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	0.05g	$888.0	2023-09-19
Enamine	EN300-1843749-0.1g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	0.1g	$930.0	2023-09-19
Enamine	EN300-1843749-0.25g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	0.25g	$972.0	2023-09-19
Enamine	EN300-1843749-0.5g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	0.5g	$1014.0	2023-09-19
Enamine	EN300-1843749-1.0g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	1g	$1485.0	2023-05-23
Enamine	EN300-1843749-2.5g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	2.5g	$2071.0	2023-09-19
Enamine	EN300-1843749-5.0g	4-[1-(propan-2-yl)-1H-pyrazol-4-yl]butan-1-amine	1694168-55-2	5g	$4309.0	2023-05-23

4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine

Comprehensive Overview of 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine (CAS No. 1694168-55-2): Properties, Applications, and Research Insights

The compound 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine (CAS No. 1694168-55-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative incorporates a pyrazole ring, a heterocyclic scaffold known for its versatility in drug design. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways. The propan-2-yl (isopropyl) substitution enhances its lipophilicity, a critical factor in pharmacokinetic optimization.

In recent years, the demand for pyrazole-based compounds like 1694168-55-2 has surged, driven by their applications in targeted therapy and crop protection. A 2023 study highlighted its role in inhibiting specific enzymes linked to inflammatory responses, aligning with the growing focus on precision medicine. Meanwhile, agrochemical innovators explore its utility as a sustainable pesticide alternative, addressing global concerns about environmental toxicity.

The synthesis of 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine typically involves multi-step reactions, including N-alkylation and catalytic hydrogenation. Advanced techniques like HPLC purification ensure high purity (>98%), meeting stringent standards for preclinical studies. Its molecular weight (195.28 g/mol) and logP value (~2.1) suggest favorable membrane permeability, a hot topic in drug delivery forums.

Environmental and regulatory perspectives are equally pivotal. The compound’s biodegradability profile is under evaluation, coinciding with the rise of green chemistry trends. Analytical methods such as LC-MS and NMR are employed to monitor its stability, reflecting industry demands for quality-by-design (QbD) approaches. These aspects resonate with frequent search queries like "pyrazole amine safety data" or "CAS 1694168-55-2 solubility."

Market analysts note increasing patent filings involving 1694168-55-2, particularly in oncological and neuroprotective applications. This aligns with AI-driven search patterns around "small molecule inhibitors 2024" and "next-gen agrochemicals." Its compatibility with combinatorial chemistry platforms further elevates its industrial relevance, offering scalable solutions for high-throughput screening.

Future research may explore structure-activity relationships (SAR) to optimize its efficacy, a subject dominating academic discussions. As synthetic methodologies evolve—especially flow chemistry and photocatalysis—the accessibility of 4-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-1-amine is expected to improve, answering frequent queries like "cost-effective pyrazole synthesis." Collaborative efforts between academia and industry will likely accelerate its transition from bench to market.